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Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum iodide
in various organic solvents. Due to its hygroscopic and reactive nature, understanding its
solubility is critical for its application as a catalyst and reagent in organic synthesis, including in
drug development processes where precise reaction conditions are paramount. This document
compiles available quantitative and qualitative solubility data, details experimental protocols for
solubility determination of air-sensitive compounds, and provides visual workflows to guide
laboratory practices.

Quantitative Solubility Data

The solubility of aluminum iodide in organic solvents is a key parameter for its use in chemical
reactions. The following table summarizes the available quantitative data from various sources.
It is important to note that for several common solvents, only qualitative descriptions of
solubility are available in the literature. Furthermore, aluminum iodide is known to react with
certain solvents, such as acetonitrile and tetrahydrofuran; in these cases, the interaction is not

a simple dissolution.
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Solubility (
Temperature
Solvent Formula °C) g/100 g of Notes
solvent)
Benzene CeHe 110.7 147.3[1]
Hydrazine N2Ha Not Specified 1[1]
Phosphorus(V)
trichloride oxide
POCIs 20 17[1]
(Phosphoryl
chloride)
Pyridine CsHsN 25 0.82[1]
Sulfur dioxide
o SO2 0 0.23[1]
(liquid)
Acetonitrile CHsCN Not Applicable Reacts[1] Reaction occurs.
Tetrahydrofuran ) )
C4HsO Not Applicable Reacts[1] Reaction occurs.
(THF)
N Soluble[2][3][4] Quantitative data
Ethanol C2Hs0OH Not Specified )
[5] not available.
) - Soluble[2][3][4] Quantitative data
Diethyl ether (C2Hs)20 Not Specified ]
[5] not available.
o - Quantitative data
Carbon disulfide CS:2 Not Specified Soluble[2][3][4] )
not available.
Carbon N Quantitative data
) CCla Not Specified Soluble[6] )
tetrachloride not available.

Experimental Protocols for Solubility Determination

The determination of the solubility of aluminum iodide requires stringent anhydrous and
anaerobic conditions due to its high reactivity with water and atmospheric oxygen. The
following are detailed methodologies for accurately measuring its solubility in organic solvents
using techniques suitable for air-sensitive compounds.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=346
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=346
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=346
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=346
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=346
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=346
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=346
https://study.com/academy/lesson/aluminum-iodide-solubility-reaction-uses.html
https://www.alfa-chemistry.com/product/aluminum-iodide-cas-7784-23-8-233126.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3352335.htm
https://cymitquimica.com/cas/7784-23-8/
https://study.com/academy/lesson/aluminum-iodide-solubility-reaction-uses.html
https://www.alfa-chemistry.com/product/aluminum-iodide-cas-7784-23-8-233126.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3352335.htm
https://cymitquimica.com/cas/7784-23-8/
https://study.com/academy/lesson/aluminum-iodide-solubility-reaction-uses.html
https://www.alfa-chemistry.com/product/aluminum-iodide-cas-7784-23-8-233126.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3352335.htm
https://www.sciencemadness.org/smwiki/index.php/Aluminium_iodide
https://www.benchchem.com/product/b1582002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Preparatory Workflow

Prior to any solubility measurement, rigorous preparation of materials and equipment is
essential. This workflow outlines the necessary steps to ensure an inert atmosphere.

General Preparatory Workflow

Preparation
Dry Glassware
(Oven, >120°C, >12h)
ool under vacuum
Assemble Schlenk Flask Dry Solvent
or Glovebox Apparatus (e.g., over molecular sieves)

ultiple vacuum/inert gas cycles ~Transfer under inert atmosphere

Purge with Inert Gas
(Nitrogen or Argon)

Click to download full resolution via product page

Caption: General workflow for preparing equipment for handling air-sensitive compounds.

Solubility Determination by Gravimetric Method using a
Schlenk Line

This method involves preparing a saturated solution, separating the undissolved solid, and
determining the mass of the dissolved solute in a known mass of the solvent.

Methodology:
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Preparation: Set up a Schlenk line with a supply of dry, inert gas (e.g., Argon or Nitrogen). All
glassware (Schlenk flasks, filter cannula, etc.) must be thoroughly dried in an oven and
cooled under vacuum.

Addition of Solvent and Solute: In a pre-weighed Schlenk flask under a positive pressure of
inert gas, add a known mass of anhydrous organic solvent via a cannula or a gas-tight
syringe. Add an excess of aluminum iodide to the solvent.

Equilibration: Seal the flask and stir the mixture at a constant, recorded temperature using a
magnetic stirrer and a temperature-controlled bath until equilibrium is reached. This may take
several hours. The presence of undissolved solid is necessary to ensure saturation.

Filtration: Once equilibrium is achieved, stop the stirring and allow the solid to settle. Using a
filter cannula (a tube with a filter frit), carefully transfer a known mass of the clear, saturated
solution to a second pre-weighed Schlenk flask under a positive pressure of inert gas.

Solvent Evaporation: Gently heat the second flask under vacuum to evaporate the solvent
completely. The flask should be periodically re-weighed until a constant mass is achieved,
indicating all solvent has been removed.

Calculation: The mass of the dissolved aluminum iodide is the final mass of the flask minus
its initial empty mass. The mass of the solvent is the mass of the flask with the saturated
solution minus the mass of the flask with the dissolved solid. The solubility can then be
calculated as grams of solute per 100 grams of solvent.
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Gravimetric Solubility Determination Workflow (Schlenk Line)

Gravimetric Method

Add known mass of solvent and excess Alls to tared Schlenk flask

l

Equilibrate at constant temperature with stirring

l

Filter saturated solution into a second tared Schlenk flask

l

Evaporate solvent under vacuum

l

Weigh flask with solid Alls

l

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for gravimetric solubility determination using a Schlenk line.
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Solubility Determination by Spectroscopic Method in a
Glovebox

This method is suitable for smaller sample sizes and relies on creating a calibration curve to
determine the concentration of a saturated solution.

Methodology:

o Environment: All steps are performed inside a glovebox with a controlled inert atmosphere
(e.g., <1 ppm Oz, <1 ppm H20).

o Preparation of Standard Solutions: Prepare a series of standard solutions of aluminum
iodide in the desired solvent with known concentrations.

» Calibration Curve: Measure the absorbance of each standard solution at a specific
wavelength using a UV-Vis spectrophotometer (a fiber-optic probe inside the glovebox is
ideal). Plot absorbance versus concentration to create a calibration curve.

o Preparation of Saturated Solution: In a vial, add an excess of aluminum iodide to the
solvent. Seal the vial and agitate it at a constant temperature until equilibrium is reached.

o Sample Preparation and Analysis: Allow the undissolved solid to settle. Carefully draw a
sample of the clear supernatant and filter it through a syringe filter into a clean vial. Dilute a
known volume of the saturated solution with a known volume of pure solvent to bring its
concentration within the range of the calibration curve.

e Measurement and Calculation: Measure the absorbance of the diluted solution. Use the
calibration curve to determine the concentration of the diluted solution. Back-calculate the
concentration of the original saturated solution, which represents the solubility.
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Spectroscopic Solubility Determination Workflow (Glovebox)

Spectroscopic Method

Prepare saturated solution of Alls

:

Prepare standard solutions of Alls Filter and dilute a known volume of the saturated solution
Generate calibration curve (Absorbance vs. Concentration) Measure absorbance of diluted solution

>~

Determine concentration from calibration curve and calculate solubility

Click to download full resolution via product page
Caption: Workflow for spectroscopic solubility determination in a glovebox.

Logical Relationships in Solubility

The solubility of aluminum iodide in organic solvents is governed by the principle of "like
dissolves like," with considerations for its strong Lewis acidity.
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Factors Influencing Aluminum lodide Solubility

Solubility Factors
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Interaction
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Caption: Key factors influencing the solubility of aluminum iodide in organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility of Aluminum lodide in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582002#solubility-of-aluminum-iodide-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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